75-54-7

Dichloromethylsilane

In Stock

• CAS RN:
• 75-54-7

• Formula:
• CH4Cl2Si
  CH3SiHCl2
  CH3Cl2Si

• InChI:
• InChI=1S/CH3Cl2Si/c1-4(2)3/h1H3

• InChIKey:
• KTQYJQFGNYHXMB-UHFFFAOYSA-N

• Methyldichlorosilane appears as a colorless fuming liquid with a pungent odor. Flash point: -26°F;  Boiling point: 41°C (106°F) . Vapors heavier than air. Vapor and liquid may cause burns. Denser than water and decomposed by water to form hydrochloric acid, a corrosive material.

Phenol, 2-[1-(methylimino)ethyl]-

Usually In Stock

• CAS RN:
• 875-54-7

• Formula:
• C9H11NO

• InChI:
• InChI=1S/C9H11NO/c1-7(10-2)8-5-3-4-6-9(8)11/h3-6,11H,1-2H3

• InChIKey:
• ZTFWAKPIMFYDAO-UHFFFAOYSA-N

• Phenol, 2-[1-(methylimino)ethyl]- is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.

Oosporein

In Stock

• CAS RN:
• 475-54-7

• Formula:
• C14H10O8

• InChI:
• InChI=1S/C14H10O8/c1-3-7(15)11(19)5(12(20)8(3)16)6-13(21)9(17)4(2)10(18)14(6)22/h15,17,20,22H,1-2H3

• InChIKey:
• DHMPJEGFPQTNFX-UHFFFAOYSA-N

• Oosporein is a mycotoxin that has been found in Beauveria and has diverse biological activities. It is cytotoxic to Sf9 and Sf21 insect cells with 50% cytotoxic concentration (CC50) values of 4.23 and 10.43 µM, respectively. Oosporin induces lethality in day-old cockerels (LD50 = 6.12 mg/kg). It inhibits Na+/K+-, Ca2+-, and Mg2+-ATPase activities by 27, 52, and 100%, respectively, in equine erythrocyte ghosts when used at a concentration of 200 µg/ml. Oosporein inhibits herpes simplex 1 (HSV-1), but not HeLa cell or E. coli, DNA polymerase (IC50s = 75, 610, and >700 µM, respectively). It is active against the bacterium S. pneumoniae (MIC = 32 µg/ml) and the plant pathogenic fungus P. infestans (MIC = 16 µM).
  Oosporein is a natural product found in Arcopilus aureus with data available.
  

1,4-Diaminoanthraquinone

In Stock

• CAS RN:
• 71775-54-7

• Formula:
• C14H10N2O2

• InChI:
• InChI=1S/C14H10N2O2/c15-9-5-6-10(16)12-11(9)13(17)7-3-1-2-4-8(7)14(12)18/h1-6H,15-16H2

• InChIKey:
• FBMQNRKSAWNXBT-UHFFFAOYSA-N

• 1,4-Diaminoanthraquinone is a useful research compound. Its molecular formula is C14H10N2O2 and its molecular weight is 238.24 g/mol. The purity is usually 95%.

Dinickel orthosilicate

• CAS RN:
• 13775-54-7

• Formula:
• Ni2O4Si

• InChI:
• InChI=1S/2Ni.O4Si/c;;1-5(2,3)4/q2*+2;-4

• InChIKey:
• AQQHXPJLFFJBCZ-UHFFFAOYSA-N

• Dinickel orthosilicate is a useful research compound. Its molecular formula is Ni2O4Si and its molecular weight is 209.47 g/mol. The purity is usually 95%.

2-(2,6-dimethoxyphenyl)-3H-imidazo[4,5-c]pyridine

Usually In Stock

• CAS RN:
• 89075-54-7

• Formula:
• C14H13N3O2

• InChI:
• InChI=1S/C14H13N3O2/c1-18-11-4-3-5-12(19-2)13(11)14-16-9-6-7-15-8-10(9)17-14/h3-8H,1-2H3,(H,16,17)

• InChIKey:
• SMTKZZCOIPWVML-UHFFFAOYSA-N

• 2-(2,6-dimethoxyphenyl)-3H-imidazo[4,5-c]pyridine is a useful research compound. Its molecular formula is C14H13N3O2 and its molecular weight is 255.27 g/mol. The purity is usually 95%.

3-Acetyl-4-fluorobenzonitrile

In Stock

• CAS RN:
• 267875-54-7

• Formula:
• C9H6FNO

• InChI:
• InChI=1S/C9H6FNO/c1-6(12)8-4-7(5-11)2-3-9(8)10/h2-4H,1H3

• InChIKey:
• XYIXCXJIMRIJNE-UHFFFAOYSA-N

• 3-Acetyl-4-fluorobenzonitrile is a useful research compound. Its molecular formula is C9H6FNO and its molecular weight is 163.15 g/mol. The purity is usually 95%.

3-[[(E)-2-cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]prop-2-enoyl]amino]benzoic acid

Usually In Stock

• CAS RN:
• 380475-54-7

• Formula:
• C25H19FN2O5

• InChI:
• InChI=1S/C25H19FN2O5/c1-32-23-12-17(7-10-22(23)33-15-16-5-8-20(26)9-6-16)11-19(14-27)24(29)28-21-4-2-3-18(13-21)25(30)31/h2-13H,15H2,1H3,(H,28,29)(H,30,31)/b19-11+

• InChIKey:
• LPDULGUBLXXTES-UHFFFAOYSA-N

• 3-[[(E)-2-cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]prop-2-enoyl]amino]benzoic acid is a useful research compound. Its molecular formula is C25H19FN2O5 and its molecular weight is 446.434. The purity is usually 95%.

3'-Methoxy-3-(4-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898775-54-7

• Formula:
• C17H18O3

• InChI:
• InChI=1S/C17H18O3/c1-19-15-9-6-13(7-10-15)8-11-17(18)14-4-3-5-16(12-14)20-2/h3-7,9-10,12H,8,11H2,1-2H3

• InChIKey:
• AIXSIBJUYBANAB-UHFFFAOYSA-N

• 3'-Methoxy-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.

3-fluoro-4-methoxy-N-(N-(2-methoxyphenethyl)carbamimidoyl)benzenesulfonamide

In Stock

• CAS RN:
• 869075-54-7

• Formula:
• C17H20FN3O4S

• InChI:
• InChI=1S/C17H20FN3O4S/c1-24-15-6-4-3-5-12(15)9-10-20-17(19)21-26(22,23)13-7-8-16(25-2)14(18)11-13/h3-8,11H,9-10H2,1-2H3,(H3,19,20,21)

• InChIKey:
• UNQWVTQQISTBEM-UHFFFAOYSA-N

• 3-fluoro-4-methoxy-N-(N-(2-methoxyphenethyl)carbamimidoyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H20FN3O4S and its molecular weight is 381.42. The purity is usually 95%.

N-[cyano-(4-fluorophenyl)methyl]-4-(1,3-dioxoisoindol-2-yl)butanamide

Usually In Stock

• CAS RN:
• 924075-54-7

• Formula:
• C20H16FN3O3

• InChI:
• InChI=1S/C20H16FN3O3/c21-14-9-7-13(8-10-14)17(12-22)23-18(25)6-3-11-24-19(26)15-4-1-2-5-16(15)20(24)27/h1-2,4-5,7-10,17H,3,6,11H2,(H,23,25)

• InChIKey:
• HINKZCQTJOSSRG-UHFFFAOYSA-N

• N-[cyano-(4-fluorophenyl)methyl]-4-(1,3-dioxoisoindol-2-yl)butanamide is a useful research compound. Its molecular formula is C20H16FN3O3 and its molecular weight is 365.364. The purity is usually 95%.

3-Buten-2-one, 3-amino-4-(methylsulfonyl)-

• CAS RN:
• 115975-54-7

• Formula:
• C5H9NO3S

• InChI:
• InChI=1S/C5H9NO3S/c1-4(7)5(6)3-10(2,8)9/h3H,6H2,1-2H3

• InChIKey:
• FMTAHTOUHNEBAK-UHFFFAOYSA-N

• 3-Buten-2-one, 3-amino-4-(methylsulfonyl)-, also known as 3-Buten-2-one, 3-amino-4-(methylsulfonyl)-, is a useful research compound. Its molecular formula is C5H9NO3S and its molecular weight is 163.191. The purity is usually 95%.

Bungeiside D

Usually In Stock

• CAS RN:
• 149475-54-7

• Formula:
• C19H26O12

• InChI:
• InChI=1S/C19H26O12/c1-7(20)9-3-2-8(4-10(9)21)30-19-17(27)15(25)14(24)12(31-19)6-29-18-16(26)13(23)11(22)5-28-18/h2-4,11-19,21-27H,5-6H2,1H3/t11-,12-,13+,14-,15+,16-,17-,18+,19-/m1/s1

• InChIKey:
• YKOIOWJTRVFMHP-BMVMOQKNSA-N

• Bungeiside D is a natural product found in Cynanchum bungei with data available.

(2,5-Dichlorophenyl)(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1323775-54-7

• Formula:
• C16H11Cl2N5O2

• InChI:
• InChI=1S/C16H11Cl2N5O2/c17-10-2-3-12(18)11(6-10)16(24)23-7-9(8-23)15-21-14(22-25-15)13-19-4-1-5-20-13/h1-6,9H,7-8H2

• InChIKey:
• YOFVPBYEFYISQU-UHFFFAOYSA-N

• (2,5-Dichlorophenyl)(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C16H11Cl2N5O2 and its molecular weight is 376.2. The purity is usually 95%.

Methyl 2-azaspiro[4.4]nonane-4-carboxylate

• CAS RN:
• 1598075-54-7

• Formula:
• C10H17NO2

• InChI:
• InChI=1S/C10H17NO2/c1-13-9(12)8-6-11-7-10(8)4-2-3-5-10/h8,11H,2-7H2,1H3

• InChIKey:
• BEYVSPBULLUVHL-UHFFFAOYSA-N

• Methyl 2-azaspiro[4.4]nonane-4-carboxylate is a useful research compound. Its molecular formula is C10H17NO2 and its molecular weight is 183.25 g/mol. The purity is usually 95%.

2-(1,3-Dimethylpyrazol-4-yl)-2-hydroxyacetic acid

In Stock

• CAS RN:
• 1548775-54-7

• Formula:
• C7H10N2O3

• InChI:
• InChI=1S/C7H10N2O3/c1-4-5(3-9(2)8-4)6(10)7(11)12/h3,6,10H,1-2H3,(H,11,12)

• InChIKey:
• FSTPAJACCZTARB-UHFFFAOYSA-N

• 2-(1,3-Dimethylpyrazol-4-yl)-2-hydroxyacetic acid is a useful research compound. Its molecular formula is C7H10N2O3 and its molecular weight is 170.168. The purity is usually 95%.

4-Chloro-3-methyl-N-propylaniline hydrochloride

In Stock

• CAS RN:
• 2219375-54-7

• Formula:
• C10H15Cl2N

• InChI:
• InChI=1S/C10H14ClN.ClH/c1-3-6-12-9-4-5-10(11)8(2)7-9;/h4-5,7,12H,3,6H2,1-2H3;1H

• InChIKey:
• GCOCWMBEUQQCKX-UHFFFAOYSA-N

• 4-Chloro-3-methyl-N-propylaniline hydrochloride is a useful research compound. Its molecular formula is C10H15Cl2N and its molecular weight is 220.14. The purity is usually 95%.